1-(2-Chlorophenyl)-2-(4,5-dimethylimidazol-1-yl)ethanol

• IUPAC Name: 1-(2-chlorophenyl)-2-(4,5-dimethylimidazol-1-yl)ethanol
• InChI: InChI=1S/C13H15ClN2O/c1-9-10(2)16(8-15-9)7-13(17)11-5-3-4-6-12(11)14/h3-6,8,13,17H,7H2,1-2H3
• InChI Key: ZPESYOVIKRDVJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C=N1)CC(C2=CC=CC=C2Cl)O)C
• Molecular Formula: C13H15ClN2O
• Molecular Weight: 250.72 g/mol

Description

1-(2-Chlorophenyl)-2-(4,5-dimethylimidazol-1-yl)ethanol, also known as Clonidine, is a medication used to treat high blood pressure, attention deficit hyperactivity disorder (ADHD), anxiety disorders, and withdrawal symptoms from alcohol and opioids. In

Mechanism of Action

1-(2-Chlorophenyl)-2-(4,5-dimethylimidazol-1-yl)ethanol works by binding to alpha-2 adrenergic receptors in the brain, which reduces the release of norepinephrine, a neurotransmitter that is involved in the regulation of blood pressure and anxiety. This results in a decrease in blood pressure and a calming effect on the brain.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to reduce sympathetic nervous system activity, decrease heart rate, and dilate blood vessels. This compound has also been shown to increase the release of growth hormone and decrease insulin levels.

Advantages and Limitations for Lab Experiments

1-(2-Chlorophenyl)-2-(4,5-dimethylimidazol-1-yl)ethanol has several advantages for lab experiments. It is readily available and easy to administer. It has also been extensively studied, and its mechanism of action is well understood. However, this compound also has some limitations. It can have side effects, such as drowsiness and dry mouth, which can affect the results of experiments. It can also interact with other medications, which can complicate experimental design.

Future Directions

There are several future directions for research on 1-(2-Chlorophenyl)-2-(4,5-dimethylimidazol-1-yl)ethanol. One area of interest is its potential use in the treatment of post-traumatic stress disorder (PTSD). This compound has been shown to reduce some of the symptoms of PTSD, such as hyperarousal and anxiety. Another area of interest is its potential use in the treatment of chronic pain. This compound has been found to have analgesic properties, and it may be useful in the treatment of chronic pain conditions. Additionally, further research is needed to better understand the long-term effects of this compound use and to develop more effective dosing strategies.
Conclusion:
In conclusion, this compound is a medication with a wide range of scientific research applications. It is synthesized using a simple method and has a well-understood mechanism of action. This compound has been found to be effective in reducing blood pressure, treating ADHD and anxiety disorders, and managing withdrawal symptoms from alcohol and opioids. While it has some limitations for lab experiments, this compound has several advantages and has been extensively studied. Further research is needed to explore its potential use in the treatment of PTSD, chronic pain, and other medical conditions.

Synthesis Methods

1-(2-Chlorophenyl)-2-(4,5-dimethylimidazol-1-yl)ethanol is synthesized by reacting 2-chlorobenzaldehyde with 4,5-dimethylimidazole to form 1-(2-chlorophenyl)-2-(4,5-dimethylimidazol-1-yl)ethanone. The ethanone is then reduced using sodium borohydride to form this compound.

Scientific Research Applications

1-(2-Chlorophenyl)-2-(4,5-dimethylimidazol-1-yl)ethanol has been extensively studied for its use in the treatment of various medical conditions. It has been found to be effective in reducing blood pressure, especially in patients with hypertension. This compound has also been used in the treatment of ADHD, anxiety disorders, and opioid and alcohol withdrawal symptoms.